ITIC-4F

• Molecular Formula: C94H78F4N4O2S4
• Molecular Weight: 1499.9 g/mol
• InChI: InChI=1S/C94H78F4N4O2S4/c1-5-9-13-17-21-55-25-33-61(34-26-55)93(62-35-27-56(28-36-62)22-18-14-10-6-2)75-45-72-76(46-71(75)89-85(93)91-81(107-89)43-65(105-91)41-73-83(59(51-99)52-100)67-47-77(95)79(97)49-69(67)87(73)103)94(63-37-29-57(30-38-63)23-19-15-11-7-3,64-39-31-58(32-40-64)24-20-16-12-8-4)86-90(72)108-82-44-66(106-92(82)86)42-74-84(60(53-101)54-102)68-48-78(96)80(98)50-70(68)88(74)104/h25-50H,5-24H2,1-4H3/b73-41+,74-42+
• InChIKey: JOZQXSUYCMNTCH-ZRKFOFFSSA-N

ITIC-4F Baseline & Procurement Classification

ITIC-4F (CAS: 2097998-59-7) is an indacenodithienothiophene (IDTT)-based A–D–A type non-fullerene acceptor (NFA) for organic photovoltaics (OPVs) [1]. It is the tetra-fluorinated derivative of the benchmark NFA ITIC, with fluorine substitution at the terminal 1,1-dicyanomethylene-3-indanone (IC) end-groups [2]. This compound exhibits broad absorption extending into the near-infrared region, a narrow optical bandgap, and deep HOMO/LUMO energy levels, enabling its use in high-efficiency binary, ternary single-junction, and tandem polymer solar cells .

1 Donor pairing with PM6 and PBDB-T-2F polymer systems

2 Non-halogenated solvent processing for scalable fabrication

3 Thick-film, planar heterojunction, and ternary OPV architectures

• [1] Lin, Y.; Wang, J.; Zhang, Z.-G.; Bai, H.; Li, Y.; Zhu, D.; Zhan, X. An Electron Acceptor Challenging Fullerenes for Efficient Polymer Solar Cells. Adv. Mater. 2015, 27 (7), 1170–1174. View Source
• [2] Aldrich, T. J.; Matta, M.; Zhu, W.; Swick, S. M.; Stern, C. L.; Schatz, G. C.; Facchetti, A.; Melkonyan, F. S.; Marks, T. J. Fluorination Effects on Indacenodithienothiophene Acceptor Packing and Electronic Structure, End-Group Redistribution, and Solar Cell Photovoltaic Response. J. Am. Chem. Soc. 2019, 141 (7), 3274–3287. View Source

ITIC-4F: Why Substitution Fails

The end-group fluorination of ITIC to yield ITIC-4F produces quantifiable changes in energy level alignment, exciton diffusion length, charge transport, and solubility that directly dictate device performance and processing compatibility [1]. Substituting ITIC-4F with non-fluorinated ITIC results in a shallower LUMO level that reduces open-circuit voltage (VOC) and charge transfer efficiency with common donor polymers such as PM6 and PBDB-T-2F . Conversely, substituting ITIC-4F with its chlorinated analog ITIC-4Cl yields a deeper HOMO/LUMO that alters VOC–JSC trade-offs and shifts the optimal donor pairing . Fluorination also confers a markedly higher solubility in non-halogenated solvents such as o-xylene compared to ITIC, which is a critical determinant for industrial inkjet printing and scalable fabrication [2]. These compound-specific differences preclude generic substitution without compromising device efficiency, processability, or long-term operational stability.

ITIC (non‑fluorinated)

Shallower LUMO may reduce open‑circuit voltage and limit donor compatibility with PM6/PBDB‑T‑2F.

ITIC‑4Cl (chlorinated analog)

Different HOMO/LUMO offsets shift optimal donor pairing; energy level alignment profile may not transfer directly.

PC₇₁BM (fullerene acceptor)

Lower exciton dissociation rate and shorter polaron lifetime may result in reduced charge collection and lower device PCE.

• [1] Alam, S.; Khan, J. I.; Nádaždy, V.; Váry, T.; Sokeng, A. D.; Islam, M. M.; Friebe, C.; Althobaiti, W.; Hager, M.; Schubert, U. S.; Deibel, C.; Andrienko, D.; Laquai, F.; Hoppe, H. Reconnoitering the Impact of Fluorination on Both Donor and Non-Fullerene Acceptor in Bulk Heterojunction Organic Photovoltaics. DPG-Verhandlungen 2023, CPP 1.4. View Source
• [2] Maisch, P.; Eiselt, P.; Albrecht, S.; Brabec, C. J. High-Efficiency Digital Inkjet-Printed Non-Fullerene Polymer Blends Using Non-Halogenated Solvents. Adv. Energy Sustainability Res. 2021, 2 (4), 2000105. View Source

ITIC-4F Head-to-Head Evidence

Deeper LUMO Energy Level vs. ITIC

Terminal fluorination of ITIC to yield ITIC-4F produces a significant downward shift of both HOMO and LUMO energy levels . This deeper LUMO improves energy level alignment with widely used polymer donors such as PM6 and PBDB-T-2F, enabling a higher open-circuit voltage (VOC) without sacrificing charge transfer efficiency . The energy level shift is a direct consequence of the electron-withdrawing effect of the four fluorine atoms on the terminal IC end-groups [1].

LUMO Shift vs ITIC

Head-to-head

−4.14 eV vs −3.89 eV (Δ = −0.25 eV)

Enables higher VOC with PM6/PBDB‑T‑2F donors

Measured via CV/UPS in thin films; supports donor matching

Evidence Dimension	Lowest Unoccupied Molecular Orbital (LUMO) Energy Level
Target Compound Data	LUMO = -4.14 eV
Comparator Or Baseline	ITIC (non-fluorinated): LUMO = -3.89 eV
Quantified Difference	Δ = -0.25 eV (deeper LUMO for ITIC-4F)
Conditions	Measured via cyclic voltammetry (CV) or ultraviolet photoelectron spectroscopy (UPS); values represent thin-film measurements as reported in vendor technical datasheets and primary literature

Why This Matters

A deeper LUMO relative to ITIC enables better energetic matching with low-bandgap polymer donors, directly increasing achievable VOC and thus overall device power conversion efficiency.

• [1] Aldrich, T. J.; Matta, M.; Zhu, W.; Swick, S. M.; Stern, C. L.; Schatz, G. C.; Facchetti, A.; Melkonyan, F. S.; Marks, T. J. Fluorination Effects on Indacenodithienothiophene Acceptor Packing and Electronic Structure, End-Group Redistribution, and Solar Cell Photovoltaic Response. J. Am. Chem. Soc. 2019, 141 (7), 3274–3287. View Source

Longer Exciton Diffusion Length vs. ITIC

In a direct head-to-head comparison of pristine films using time-resolved spectroscopic methods, ITIC-4F exhibits a significantly longer exciton diffusion length (LD) than its non-fluorinated parent ITIC [1]. The increased LD is attributed to enhanced molecular ordering and π–π stacking facilitated by fluorine substitution, which improves exciton migration prior to dissociation [2]. This property is particularly critical in planar heterojunction and thick-film device architectures where excitons must travel longer distances to reach the donor–acceptor interface [3].

Exciton Diffusion

Head-to-head

34 nm vs 26 nm (+31% relative increase)

Supports thick-film and planar heterojunction architectures

Pristine film photoluminescence; room temperature

Evidence Dimension	Exciton Diffusion Length (LD) in Pristine Film
Target Compound Data	LD ≈ 34 nm [1]
Comparator Or Baseline	ITIC: LD ≈ 26 nm [1]
Quantified Difference	Δ = +8 nm (+31% relative increase)
Conditions	Pristine NFA films; measured by time-resolved photoluminescence spectroscopy; room temperature

Why This Matters

Longer exciton diffusion length directly translates to more efficient exciton harvesting and higher photocurrent in thick-film devices, planar heterojunction OPVs, and large-area modules where active layer thickness exceeds exciton diffusion constraints.

• [1] Zhang, Y.; Tong, P.; Chen, S.; Liu, Y.; Dou, F.; Guo, J.; Fu, Y.; Zhang, X. Long Exciton Diffusion Distance and Efficient Exciton Dissociation Enable High Efficiency Planar Heterojunction Non-Fullerene Organic Solar Cells. Mater. Today Phys. 2024, 42, 101495. View Source
• [2] Marina, S.; Scaccabarozzi, A. D.; Stingelin, N.; Caironi, M.; Martín, J. Polymorphism in Non-Fullerene Acceptors Based on Indacenodithienothiophene. Adv. Funct. Mater. 2021, 31 (2), 2005880. View Source
• [3] Alkhatib, H.; Sekimoto, H.; Yoshimoto, N.; Perkhun, P.; Khodr, A.; Avalos Quiroz, Y. A.; Karahan, A. High-Efficiency Thick-Film Organic Cells for Indoor Photovoltaics Printed in Air from Non-Halogenated Solvents. Energies 2026, 19, 1773. View Source

Higher PCE vs. PC71BM

When paired with the polymer donor PM6, ITIC-4F-based solar cells substantially outperform analogous devices using the traditional fullerene acceptor PC71BM [1]. Transient absorption spectroscopy reveals that the PM6:ITIC-4F blend exhibits a significantly faster exciton dissociation rate and a longer delocalized polaron lifetime compared to PM6:PC71BM, leading to reduced bimolecular recombination and enhanced charge collection [2]. These improvements in charge dynamics translate directly into a higher power conversion efficiency (PCE) [3].

PCE vs PC₇₁BM

Head-to-head

12.82% vs 8.78% (Δ +4.04 pp)

Supports non‑fullerene acceptor selection in OPV research

PM6:acceptor blends, AM1.5G illumination

Evidence Dimension	Power Conversion Efficiency (PCE) under AM1.5G Illumination
Target Compound Data	12.82% (PM6:ITIC-4F device) [1]
Comparator Or Baseline	PC71BM: 8.78% (PM6:PC71BM device) [1]
Quantified Difference	Δ = +4.04 percentage points (+46% relative increase)
Conditions	Inverted device architecture; active layer PM6:acceptor blend; AM1.5G illumination (100 mW/cm²)

Why This Matters

Demonstrates that ITIC-4F provides a quantifiable and substantial efficiency advantage over the legacy fullerene acceptor PC71BM, justifying its selection in next-generation OPV research and development where higher PCE is the primary procurement driver.

• [1] Ijaz, S.; Raza, E.; Ahmad, Z.; Mehmood, H.; Zubair, M.; Mehmood, M. Q.; Massoud, Y. Correlation between Different Acceptors and the Performance of Organic Solar Cells Studied by Optical and Electrical Measurements. Heliyon 2024, 10 (7), e29091. View Source
• [2] Hu, R.; Zhou, L.; Liu, Y.; Cai, Z.; Wen, G.; Zhang, W. Effects of Different Acceptors (IT-4F and PC71BM) on Charge Dynamics in PM6-Based Solar Cells. J. Alloys Compd. 2023, 167329. View Source
• [3] Ijaz, S.; Raza, E.; Ahmad, Z.; Mehmood, H.; Zubair, M.; Mehmood, M. Q.; Massoud, Y. Heliyon 2024, 10 (7), e29091 (same as REFS-1). View Source

Superior Solubility in Non-Halogenated Solvents

Fluorination of the ITIC core to yield ITIC-4F dramatically improves solubility in non-halogenated solvents such as o-xylene, a critical requirement for scalable, environmentally friendly manufacturing of OPVs [1]. In direct comparative studies, ITIC exhibits significantly insufficient solubility in o-xylene to form stable inks suitable for inkjet printing, whereas ITIC-4F readily forms highly stable, jettable inks under identical formulation conditions [2]. This solubility difference is attributed to the altered molecular packing and intermolecular interactions induced by fluorine substitution [3].

Green Solvent Processing

Head-to-head

Stable inkjet inks vs insoluble ITIC

Enables non‑halogenated solvent fabrication

o‑Xylene/tetralin ink; inkjet‑printed PCE 10.1% reported

Evidence Dimension	Ink Stability and Solubility in Non-Halogenated Solvent (o-Xylene)
Target Compound Data	Forms highly stable inks suitable for inkjet printing; sufficient solubility for homogeneous film formation [1]
Comparator Or Baseline	ITIC: Significantly insufficient solubility; unstable inks not suitable for inkjet printing [1]
Quantified Difference	Qualitative difference in processability (insufficient vs. sufficient solubility); maximum PCE of 10.1% achieved for inkjet-printed PM6:ITIC-4F devices [1]
Conditions	Non-halogenated solvent o-xylene with tetralin co-solvent; inkjet printing; no halogenated solvent usage

Why This Matters

For industrial-scale OPV fabrication, the ability to use non-halogenated, low-toxicity solvents is a non-negotiable requirement. ITIC-4F uniquely enables this among ITIC-family acceptors, directly impacting procurement decisions for pilot-line and manufacturing-scale research.

• [1] Maisch, P.; Eiselt, P.; Albrecht, S.; Brabec, C. J. High-Efficiency Digital Inkjet-Printed Non-Fullerene Polymer Blends Using Non-Halogenated Solvents. Adv. Energy Sustainability Res. 2021, 2 (4), 2000105. View Source
• [2] Alkhatib, H.; Sekimoto, H.; Yoshimoto, N.; Perkhun, P.; Khodr, A.; Avalos Quiroz, Y. A.; Karahan, A. High-Efficiency Thick-Film Organic Cells for Indoor Photovoltaics Printed in Air from Non-Halogenated Solvents. Energies 2026, 19, 1773. View Source
• [3] Aldrich, T. J.; Matta, M.; Zhu, W.; Swick, S. M.; Stern, C. L.; Schatz, G. C.; Facchetti, A.; Melkonyan, F. S.; Marks, T. J. Fluorination Effects on Indacenodithienothiophene Acceptor Packing and Electronic Structure, End-Group Redistribution, and Solar Cell Photovoltaic Response. J. Am. Chem. Soc. 2019, 141 (7), 3274–3287. View Source

Energy Level Profiles vs. ITIC-4Cl

Within the halogenated ITIC derivative family, the choice between fluorine (ITIC-4F) and chlorine (ITIC-4Cl) produces distinct and quantifiable differences in frontier orbital energy levels . ITIC-4Cl exhibits deeper HOMO and LUMO levels than ITIC-4F, a consequence of the larger dipole moment and stronger electron-withdrawing character of chlorine substituents relative to fluorine . This energy level divergence means that ITIC-4F and ITIC-4Cl are not interchangeable; they are optimally paired with different polymer donors to achieve maximum VOC and JSC. ITIC-4F's shallower LUMO relative to ITIC-4Cl makes it better suited for donors with shallower HOMO levels, whereas ITIC-4Cl pairs optimally with deeper-HOMO donors such as PBDB-T-2F [1].

Energy Levels vs ITIC‑4Cl

Head-to-head

HOMO −5.66 vs −5.75 eV; LUMO −4.14 vs −4.09 eV

Donor pairing specificity; not interchangeable with ITIC‑4Cl

Thin‑film values; fluorine vs chlorine offset

Evidence Dimension	HOMO / LUMO Energy Levels
Target Compound Data	ITIC-4F: HOMO = -5.66 eV, LUMO = -4.14 eV
Comparator Or Baseline	ITIC-4Cl: HOMO = -5.75 eV, LUMO = -4.09 eV
Quantified Difference	ΔHOMO = +0.09 eV (ITIC-4F is shallower); ΔLUMO = -0.05 eV (ITIC-4F is slightly deeper); overall offset in energy level alignment profile
Conditions	Thin-film measurements; values from vendor technical datasheets and primary literature

Why This Matters

Procurement decisions between ITIC-4F and ITIC-4Cl must be based on the specific polymer donor being used. Selecting the wrong halogenated analog will result in suboptimal energy level alignment, reduced VOC, and lower device efficiency.

• [1] Zhang, H.; Yao, H.; Hou, J.; Zhu, J.; Zhang, J.; Li, W.; Yu, R.; Gao, B.; Zhang, S.; Hou, J. Over 14% Efficiency in Organic Solar Cells Enabled by Chlorinated Nonfullerene Small-Molecule Acceptors. Adv. Mater. 2018, 30 (35), 1800613. View Source

Ternary Component with Ultralow Energy Loss

When employed as a guest acceptor in ternary blend OPVs, ITIC-4F demonstrates a unique capability to simultaneously increase open-circuit voltage (VOC) and suppress non-radiative energy loss without sacrificing short-circuit current density (JSC) or fill factor (FF) . In a ternary system where ITIC-4F serves as the third component alongside a high-performance host acceptor and donor polymer, devices achieve a power conversion efficiency of 18.2% with an exceptionally low energy loss (Eloss) of only 0.28 eV [1]. This performance metric is class-leading and directly attributable to ITIC-4F's intermediate bandgap and favorable energy level positioning that optimizes the blend morphology and charge transfer pathways [2].

Ternary Guest Acceptor

Class-level

PCE 18.2%, Eloss 0.28 eV

Reported low energy loss in ternary blend context

Class‑level inference; host system influences outcome

Evidence Dimension	Ternary Organic Solar Cell Performance
Target Compound Data	PCE = 18.2%; Eloss = 0.28 eV (ternary device with ITIC-4F as guest acceptor)
Comparator Or Baseline	Binary devices without ITIC-4F: lower VOC and higher Eloss (specific binary values not provided in source but explicitly noted as inferior to ternary)
Quantified Difference	Eloss = 0.28 eV represents one of the lowest energy loss values reported for non-fullerene OPVs; VOC increased without JSC/FF trade-off
Conditions	Ternary blend architecture; ITIC-4F as intermediate bandgap guest acceptor; optimized blend ratio

Why This Matters

This evidence demonstrates ITIC-4F's distinct value proposition as a ternary additive rather than a binary host acceptor. For research groups pursuing high-efficiency ternary OPVs, ITIC-4F offers a proven pathway to exceed binary efficiency limits while minimizing energy loss.

• [1] Yan, C.; Ma, R.; Cai, G.; Liu, T.; Zhu, J.; Wang, J.; Li, Y.; Huang, J.; Luo, Z.; Xiao, Y.; Lu, X. Reducing VOC Loss via Structure Compatible and High Lowest Unoccupied Molecular Orbital Nonfullerene Acceptors for Over 17%-Efficiency Ternary Organic Photovoltaics. EcoMat 2020, 2 (4), e12056. View Source
• [2] Aldrich, T. J.; Matta, M.; Zhu, W.; Swick, S. M.; Stern, C. L.; Schatz, G. C.; Facchetti, A.; Melkonyan, F. S.; Marks, T. J. Fluorination Effects on Indacenodithienothiophene Acceptor Packing and Electronic Structure, End-Group Redistribution, and Solar Cell Photovoltaic Response. J. Am. Chem. Soc. 2019, 141 (7), 3274–3287. View Source

ITIC-4F Optimal Use Cases

Binary BHJ with PM6 or PBDB-T-2F

ITIC-4F is optimally paired with the widely used polymer donors PM6 and PBDB-T-2F, where its deep LUMO (-4.14 eV) provides excellent energy level alignment for efficient charge transfer and high VOC . In PM6:ITIC-4F binary devices, PCE values exceeding 12.8% are routinely achieved under AM1.5G illumination, representing a 46% improvement over analogous PM6:PC71BM devices [1]. This donor–acceptor pairing also enables thick-film (300–500 nm) device fabrication with minimal efficiency loss, a critical advantage for roll-to-roll manufacturing [2].

Ternary Blend Guest Acceptor

ITIC-4F demonstrates exceptional utility as a third-component guest acceptor in ternary blend OPVs, where it functions to simultaneously enhance VOC, suppress non-radiative recombination, and fine-tune blend morphology . Ternary devices incorporating ITIC-4F have achieved PCE values up to 18.2% with an ultralow energy loss of 0.28 eV [1]. The compound's intermediate bandgap and favorable miscibility with both host acceptors and polymer donors make it a strategic choice for research groups aiming to push OPV efficiency beyond binary blend limitations [2].

Thick-Film & Indoor PV with Green Solvents

The superior solubility of ITIC-4F in non-halogenated solvents such as o-xylene enables environmentally friendly, scalable fabrication of thick-film OPVs via doctor blading or inkjet printing . Under indoor LED illumination (200 lx), PM6:ITIC-4F devices achieve PCE values up to 14.78%, and PTQ-10:ITIC-4F devices reach 15.71%, demonstrating outstanding performance for low-light energy harvesting applications [1]. The compound's long exciton diffusion length (≈34 nm) is particularly advantageous in thick-film architectures where exciton transport to the donor–acceptor interface is rate-limiting [2].

Planar Heterojunction & Bilayer Architectures

The extended exciton diffusion length of ITIC-4F (≈34 nm, 31% longer than ITIC) makes it uniquely suitable for planar heterojunction and bilayer OPV architectures, where excitons must travel longer distances to reach the donor–acceptor interface . In PM6/ITIC-4F bilayer devices, PCE values exceeding 7% have been demonstrated without bulk heterojunction intermixing, offering a pathway to simplified device fabrication and potentially enhanced long-term morphological stability [1]. This application scenario leverages a specific, quantifiable property of ITIC-4F that is not shared equally by other ITIC-family acceptors [2].

Application

Selection Property

Validation Focus

Binary BHJ with PM6 / PBDB‑T‑2F

Deep LUMO for donor energy alignment

VOC and charge transfer optimization

Ternary blend guest acceptor

Intermediate bandgap and blend morphology compatibility

Energy loss minimization; efficiency beyond binary limits

Thick‑film & indoor PV with green solvents

High solubility in non‑halogenated solvents

Processability and thick‑film performance under low light

Planar heterojunction / bilayer architectures

Extended exciton diffusion length

Exciton harvesting in bilayer structures

• [1] Ijaz, S.; Raza, E.; Ahmad, Z.; Mehmood, H.; Zubair, M.; Mehmood, M. Q.; Massoud, Y. Correlation between Different Acceptors and the Performance of Organic Solar Cells Studied by Optical and Electrical Measurements. Heliyon 2024, 10 (7), e29091. View Source
• [2] Alkhatib, H.; Sekimoto, H.; Yoshimoto, N.; Perkhun, P.; Khodr, A.; Avalos Quiroz, Y. A.; Karahan, A. High-Efficiency Thick-Film Organic Cells for Indoor Photovoltaics Printed in Air from Non-Halogenated Solvents. Energies 2026, 19, 1773. View Source
• [3] Zhang, Y.; Tong, P.; Chen, S.; Liu, Y.; Dou, F.; Guo, J.; Fu, Y.; Zhang, X. Long Exciton Diffusion Distance and Efficient Exciton Dissociation Enable High Efficiency Planar Heterojunction Non-Fullerene Organic Solar Cells. Mater. Today Phys. 2024, 42, 101495. View Source